Cas no 1807175-35-4 (Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate)

• Product Name: Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate
• CAS No: 1807175-35-4
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 4951170
• Update Time: 2025-06-08

Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate

• Inchi： 1S/C9H6F4O3/c1-15-8(14)5-2-4(10)3-6(7(5)11)16-9(12)13/h2-3,9H,1H3
• InChI Key： IRCUDQYIBCBFKK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OC)F)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate

Comprehensive Overview of Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate (CAS No. 1807175-35-4)

Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate (CAS No. 1807175-35-4) is a fluorinated aromatic ester with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxy and methyl ester functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring 2,5-difluoro substitutions, enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate has surged due to their stability and bioactivity. Researchers are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and crop protection agents. The compound's lipophilicity and metabolic stability are often highlighted in studies exploring its utility in medicinal chemistry. Additionally, its electron-withdrawing properties make it a candidate for designing advanced materials with tailored electronic characteristics.

The synthesis of Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate typically involves multi-step reactions, including esterification and fluorination processes. Its CAS No. 1807175-35-4 serves as a unique identifier in chemical databases, facilitating precise tracking in regulatory and research contexts. Given the growing emphasis on sustainable chemistry, efforts are underway to optimize its production using green synthetic routes, such as catalytic fluorination and solvent-free methodologies.

From an industrial perspective, Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate aligns with trends in custom synthesis and high-value intermediates. Companies specializing in fine chemicals often list this compound in their portfolios to cater to niche markets. Its compatibility with high-throughput screening platforms further underscores its relevance in modern drug development pipelines. As the pharmaceutical industry shifts toward personalized medicine, such intermediates are expected to play a pivotal role in creating targeted therapies.

Environmental and safety considerations are also critical when handling Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste management protocols are recommended. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Manufacturing Practices (GMP) when working with this compound. Its low environmental persistence, coupled with its biodegradability potential, positions it favorably compared to traditional halogenated analogs.

In conclusion, Methyl 2,5-difluoro-3-(difluoromethoxy)benzoate (CAS No. 1807175-35-4) represents a versatile and innovative chemical entity with broad applicability. Its integration into cutting-edge research and industrial processes reflects the evolving landscape of fluorinated compounds. As scientific advancements continue, this compound is poised to contribute to breakthroughs in life sciences and material engineering, addressing global challenges in health and sustainability.